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Compound of Interest

Compound Name: 6,9-Diazaspiro[4.5]decan-8-one

Cat. No.: B12339191

Get Quote

Executive Summary
Spirocyclic diamines have emerged as "privileged scaffolds" in modern drug discovery, offering

high fraction of sp3 character (

), reduced lipophilicity, and novel vectors for substituent exit compared to traditional flat
aromatic heterocycles.

This guide compares two structural isomers of the diazaspiro[4.5]decan-one family:

2,8-Diazaspiro[4.5]decan-1-one: A "Linear" scaffold featuring a piperidine ring spiro-fused to

a pyrrolidinone.[2] It is a validated pharmacophore in kinase (JAK/TYK2) and RIPK1

inhibitors.

6,9-Diazaspiro[4.5]decan-8-one: A "Compact" scaffold featuring a cyclopentane ring spiro-

fused to a piperazinone.[2] It serves as a constrained peptidomimetic (turn mimetic) and a

building block for GPCR ligands.
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Feature
2,8-Diazaspiro[4.5]decan-1-

one

6,9-Diazaspiro[4.5]decan-8-

one

Core Topology
Distal: Nitrogens in separate

rings (5- and 6-membered).[2]

Proximal: Both nitrogens in the

6-membered ring.[2]

Vector Geometry
Extended/Rod-like.[2] Ideal for

linking two binding pockets.

Angular/Turn-like. Ideal for

compact active sites.

Primary Application
Kinase Inhibitors (JAK, TYK2),

RIPK1 Antagonists.

Peptidomimetics (

-turn), GPCR Ligands.

Synthetic Precursor 4-Piperidone derivatives.[2]
Cyclopentanone derivatives.[3]

[4][5][6]

CAS Registry
Various (e.g., 1557667-08-9 for

6,9-isomer).[2][7][8][9][10]

Various (e.g., 1419209-31-6

derivatives).[2][3][7]

Part 1: Structural Analysis & Vector Topology[2]
The fundamental difference between these isomers lies in the distribution of heteroatoms

relative to the spiro-carbon (

). This dictates the "exit vectors"—the angles at which functional groups attached to the
nitrogens will project into a protein binding pocket.

2,8-Diazaspiro[4.5]decan-1-one (The "Connector")[2]
Structure: A piperidine ring (Ring B) fused to a pyrrolidin-2-one (Ring A) at the C4 position of

the piperidine.[2]

Topology: The

(amide nitrogen in 5-ring) and

(amine nitrogen in 6-ring) are separated by the spiro center.[2]

Medicinal Utility: This separation allows the scaffold to act as a rigid linker. For example, in

JAK inhibitors, the
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often binds to the hinge region or solvent front, while the

amide interacts with the selectivity pocket.

6,9-Diazaspiro[4.5]decan-8-one (The "Turn Mimetic")[2]
Structure: A cyclopentane ring (Ring A) fused to a piperazin-2-one (Ring B).[2]

Topology: Both nitrogens (

and

) reside in the 6-membered ring.[2] The 5-membered ring is all-carbon and acts as a
lipophilic "cap" or steric block.[2]

Medicinal Utility: The

motif mimics the backbone of a peptide (

-amino acid residue).[2] The spiro-fusion locks this motif into a specific conformation, making
it an excellent

-turn mimetic.[2]

Topological Visualization
The following diagram illustrates the connectivity and vector differences between the two

isomers.
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Caption: Comparative topology showing the distal nitrogen arrangement in the 2,8-isomer

versus the proximal arrangement in the 6,9-isomer.

Part 2: Synthetic Accessibility & Protocols[2]
Synthesis of spirocycles requires creating the quaternary carbon center. The strategies differ

significantly based on the starting ring size.

Synthesis of 2,8-Diazaspiro[4.5]decan-1-one
This scaffold is typically constructed from a 4-piperidone precursor.[2] The key step is a

Strecker reaction or a condensation that builds the 5-membered lactam ring onto the existing 6-

membered ring.[2]

Protocol: Strecker-Cyclization Route

Start: N-Boc-4-piperidone.
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Step 1 (Strecker): React with trimethylsilyl cyanide (TMSCN) and an amine (e.g.,

benzylamine or ammonia equivalent) to form the

-amino nitrile.

Step 2 (Hydrolysis/Cyclization): Acidic hydrolysis of the nitrile to the amide/acid, followed by

cyclization with a bidentate electrophile (like chloroacetyl chloride) or direct reductive

amination-cyclization if forming the lactam directly.

Optimized Route (Reference 1):

React N-Boc-4-piperidone with ethyl cyanoacetate and ammonia.[2]

Reduction of the nitrile and subsequent cyclization yields the lactam.

Synthesis of 6,9-Diazaspiro[4.5]decan-8-one
This scaffold is constructed from a cyclopentanone precursor.[2][4] The 6-membered

piperazinone ring is built around the ketone.[2]

Protocol: Amino-Nitrile Route

Start: Cyclopentanone.

Step 1 (Strecker): React with sodium cyanide (NaCN) and an amine (e.g., benzylamine) to

form 1-(benzylamino)cyclopentanecarbonitrile.

Step 2 (Coupling): React the secondary amine with ethyl chloroacetate or chloroacetyl

chloride.

Step 3 (Cyclization): Treat with base (e.g., NaH or KOtBu) to induce intramolecular attack of

the amide nitrogen onto the nitrile (or ester) to close the piperazinone ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.bldpharm.com/products/78551-33-4.html
https://www.benchchem.com/product/b12339191/docs?utm_src=pdf-body#technical-guide-comparative-analysis-of-diazaspiro-4-5-decan-one-scaffolds
https://www.bldpharm.com/products/78551-33-4.html
https://www.mdpi.com/1420-3049/28/10/4209
https://www.bldpharm.com/products/78551-33-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12339191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis: 2,8-Isomer (Target: Kinase Inhibitors) Synthesis: 6,9-Isomer (Target: Turn Mimetics)
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Click to download full resolution via product page

Caption: Parallel synthetic pathways. The 2,8-isomer builds a 5-ring onto a 6-ring; the 6,9-

isomer builds a 6-ring onto a 5-ring.[2]

Part 3: Medicinal Chemistry Applications[1][2][5][11]
2,8-Diazaspiro[4.5]decan-1-one in Drug Discovery
This scaffold is a proven entity in high-value targets.[2]

RIPK1 Inhibitors: Used to block Receptor Interacting Protein Kinase 1, a driver of

necroptosis and inflammation. The spiro-lactam core provides a rigid orientation that fits the

ATP-binding pocket while projecting substituents to interact with the "DLG-out" conformation.

[2]
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Key Compound: Compound 41 (Reference 1) demonstrated

nM against RIPK1.

TYK2/JAK1 Inhibitors: The scaffold serves as a selective hinge binder. The

nitrogen typically accepts a hydrogen bond from the hinge region, while the spiro-cycle
directs the rest of the molecule away from the ATP site to gain selectivity over other JAK
isoforms.

Key Compound: Compound 48 (Reference 2) showed

nM for TYK2.

6,9-Diazaspiro[4.5]decan-8-one in Drug Discovery
While less represented in clinical candidates, this scaffold is a valuable "Building Block"

(Reference 3).[2]

Peptidomimetics: The 6,9-isomer constrains the

torsion angles, effectively mimicking the Type II

-turn found in proteins.[2] This makes it ideal for disrupting Protein-Protein Interactions
(PPIs).[2]

GPCR Ligands: Spiro-piperazinones are privileged structures for GPCRs (e.g., Neurokinin

receptors, Chemokine receptors). The bulky spiro-cyclopentane group can occupy

hydrophobic sub-pockets (e.g., the transmembrane bundle) while the polar piperazinone

interacts with extracellular loops.
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Property 2,8-Isomer 6,9-Isomer Implication

LogP
Lower (more polar

surface area exposed)

Higher (cyclopentane

is lipophilic)

6,9-isomer may have

better CNS

penetration.[2]

TPSA
~40-50 Å² (Lactam +

Amine)

~40-50 Å² (Amide +

Amine)

Similar polar surface

area; differences

driven by substituents.

[2]

Metabolic Stability
High (Spiro center

blocks metabolism)

High (Spiro center

blocks metabolism)

Both scaffolds prevent

metabolic oxidation at

the spiro-carbon.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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